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Abstract

Isolongifolanone is a synthetic sesquiterpene ketone widely utilized in the fragrance industry
for its distinctive and tenacious woody and ambery character. This technical guide provides an
in-depth analysis of the olfactory properties, fragrance applications, and relevant
physicochemical data of Isolongifolanone. It is intended to serve as a comprehensive
resource for researchers, perfumers, and professionals in the development of fine fragrances,
personal care, and household products. This document outlines detailed experimental
protocols for the sensory evaluation of fragrance ingredients and presents quantitative data in a
structured format for ease of comparison and reference.

Olfactory Profile

Isolongifolanone is characterized by a complex and multifaceted odor profile. Its primary
olfactory characteristics are consistently described as woody, ambery, and dry.[1][2] The scent
is often further nuanced with earthy, patchouli-like notes and a subtle camphoraceous quality.
[3][4] Some evaluators also perceive a resemblance to the aroma of rock orchid.[5] The odor is
noted for its high impact, diffusiveness, and excellent tenacity, with a detectable life of up to
240 hours on a smelling strip.[6][7]

The overall olfactory impression is one of a warm, dry, and persistent woodiness with a rich
amber quality.[1][3] This makes it an exceptionally versatile ingredient in a wide array of
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fragrance compositions, providing both top-note and base-note effects and contributing vitality
to the overall scent profile.[4]

Physicochemical Properties

A summary of the key physicochemical properties of Isolongifolanone is presented in Table 1.
This data is essential for formulation, stability testing, and regulatory compliance.

Table 1: Physicochemical Properties of Isolongifolanone
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Property Value Reference(s)

(1a,3aB,40,8a3,95%)-
Chemical Name Octahydro-4,8,8,9-tetramethyl-  [6]

1,4-methanoazulen-2(1H)-one

CAS Number 23787-90-8 [5]
EINECS Number 245-890-3 [5]
Molecular Formula C15H240 [5]
Molecular Weight 220.36 g/mol [5]

Colorless to pale yellow oily
Appearance o ] [6]
liquid; may darken on aging.

. . 286.75 - 295.9 °C at 760
Boiling Point [71[8]
mmHg

93.89 - 134.28 °C (Closed

Flash Point [31[8]
Cup)
Vapor Pressure 0.003 mmHg at 25 °C [7]
_ _ 0.928 - 1.018 g/cm? at 20-25
Relative Density oc [315]
- Soluble in ethanol; insoluble in
Solubility [6]
water.
logP (o/w) 4.277 (estimated) [6]

) 24-36 months or longer if
Shelf Life [31[9]
stored properly.

Fragrance Applications

Isolongifolanone's robust and versatile scent profile makes it a valuable component in a wide
range of fragranced products. Its primary applications are in fine perfumery, personal care
products, and household goods.

Table 2: Fragrance Applications and Typical Usage Levels
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Application . Typical Usage
Specific Products Reference(s)
Category Level (%)

) Perfumes, Eau de
Fine Fragrance ] 0.1-5.0 [6]
Toilette, Colognes

Soaps, Cosmetics,
Personal Care Shampoos, 0.1-2.0 [31[5]

Deodorants

Air fresheners,
Household Detergents, Fabric 0.1-5.0 [10]

softeners

In fine fragrance, it is particularly effective in woody, oriental, chypre, and fougére
compositions, where it imparts warmth, dryness, and substantivity. It serves as an excellent
fixative, prolonging the scent of other, more volatile ingredients. In personal care and
household products, its stability and high odor impact ensure a lasting and pleasant fragrance
experience.

Isolongifolanone is also used as a synthetic intermediate in the production of other ambergris-
type flavor and fragrance compounds.[5]

Experimental Protocols

The evaluation of the olfactory properties of a fragrance ingredient like Isolongifolanone
requires standardized and well-controlled experimental methodologies. Below are outlines for
two key experimental approaches: Gas Chromatography-Olfactometry (GC-O) and Sensory
Panel Evaluation.

Gas Chromatography-Olfactometry (GC-O)

GC-0 is a powerful technique that combines the separation capabilities of gas chromatography
with human sensory perception. It is used to identify the specific chemical compounds within a
sample that are responsible for its aroma.

Obijective: To identify the individual odor-active compounds in a sample of Isolongifolanone
and characterize their specific scent contribution.
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Methodology:

o Sample Preparation: A dilute solution of Isolongifolanone in a suitable solvent (e.g.,
ethanol) is prepared.

e Instrumentation: A gas chromatograph equipped with a sniffing port (olfactometer) and a
mass spectrometer (MS) detector is used. The column effluent is split between the MS
detector and the sniffing port.

o GC Separation: The sample is injected into the GC, where its components are separated
based on their volatility and interaction with the stationary phase of the column.

» Olfactory Evaluation: A trained sensory panelist or "sniffer" is positioned at the sniffing port
and describes the odor of each compound as it elutes from the column. The intensity of each
odor is also rated.

o Compound Identification: Simultaneously, the mass spectrometer records the mass spectrum
of each eluting compound, allowing for its chemical identification by comparison to a spectral
library.

o Data Analysis: The olfactory data (odor description and intensity) is correlated with the
chemical identification data from the MS to create an "aromagram," which provides a
detailed profile of the odor-active compounds in the sample.

Sensory Panel Evaluation

A sensory panel is used to obtain a comprehensive and quantitative description of the overall
fragrance profile of Isolongifolanone.

Objective: To characterize and quantify the olfactory attributes of Isolongifolanone using a
trained sensory panel.

Methodology:

o Panelist Selection and Training: A panel of 10-15 individuals is selected based on their
olfactory acuity and ability to describe scents. Panelists undergo training to familiarize them
with a standardized lexicon of fragrance descriptors and intensity rating scales.
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o Sample Preparation and Presentation:

(¢]

Isolongifolanone is diluted to a standard concentration (e.g., 1% in ethanol).

[¢]

A measured amount (e.g., 0.1 mL) of the solution is applied to a standard smelling strip
(blotter).

[¢]

The blotters are allowed to air-dry for a specified period (e.g., 10 minutes) before
evaluation.

[¢]

Samples are presented to panelists in a controlled environment with neutral airflow and
lighting, and are coded with random three-digit numbers to prevent bias.

o Evaluation Procedure:

o Panelists are instructed to smell the prepared blotters and rate the intensity of a series of
predetermined olfactory attributes (e.g., woody, ambery, earthy, patchouli,
camphoraceous, dry) on a labeled magnitude scale (e.g., 0 = not perceptible, 10 = very
strong).

o The evaluation is typically conducted at different time points (e.g., 10 minutes, 1 hour, 6
hours, 24 hours) to assess the evolution of the fragrance over time (tenacity).

o Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed
(e.g., using analysis of variance - ANOVA) to generate a quantitative sensory profile of
Isolongifolanone. The results are often visualized in a spider web or radar plot for easy
comparison of different fragrance attributes.

Synthesis and Safety
Synthesis

Isolongifolanone is commercially produced from longifolene, a sesquiterpene hydrocarbon
found in Indian turpentine oil. The synthesis typically involves two main steps:

» |somerization: Longifolene is isomerized to isolongifolene under acidic conditions.[5]
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» Oxidation: The resulting isolongifolene is then oxidized, for example, using hydrogen
peroxide in the presence of formic acid, to yield Isolongifolanone.[5]

Safety Information

Isolongifolanone has been assessed for safety in fragrance applications. A summary of its
toxicological data and hazard classifications is provided in Table 3.

Table 3: Toxicological and Safety Data for Isolongifolanone

Endpoint ValuelClassification Reference(s)
Oral LD50 (Rat) > 5 g/kg [5]
Dermal LD50 (Rabbit) > 5 g/kg [5]
Skin Irritation Causes skin irritation. [10][11]
) o May cause an allergic skin
Skin Sensitization ] [O][11]
reaction.

_ . Toxic to aquatic life with long-
Aquatic Toxicity asting effect [10][11]
asting effects.

GHS Hazard Statements H315, H317, H411 [10][11]

It is recommended to handle Isolongifolanone in accordance with standard good laboratory
practices and to consult the material safety data sheet (MSDS) for detailed handling and
disposal information.

Visualizations
Experimental Workflow for Olfactory Evaluation

The following diagram illustrates a typical workflow for the comprehensive evaluation of a
fragrance ingredient like Isolongifolanone, combining instrumental and sensory analysis.
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Caption: Workflow for the comprehensive olfactory evaluation of Isolongifolanone.

Conclusion

Isolongifolanone is a cornerstone of the modern perfumer's palette, offering a unique
combination of a warm, woody-amber character with excellent performance and versatility. Its
complex olfactory profile, coupled with its stability and substantivity, ensures its continued
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importance in the creation of fragrances across all categories. This guide provides the essential
technical data and methodological frameworks to support the informed and effective use of
Isolongifolanone in research and product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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